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Compound of Interest

Compound Name: Atecegatran TFA

Cat. No.: B15573716

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atecegatran trifluoroacetate (TFA) is a promising oral anticoagulant that acts as a direct
thrombin inhibitor. It is a prodrug that undergoes biotransformation to its active form, AR-
HO067637, which selectively and reversibly inhibits thrombin (Factor Ila), a critical enzyme in the
coagulation cascade. This document provides detailed application notes and protocols for
designing and conducting preclinical efficacy studies of Atecegatran TFA. The focus is on in
vitro coagulation assays and in vivo models of thrombosis and hemostasis in rats, which are
crucial for evaluating the anticoagulant and antithrombotic potential of this compound.

Mechanism of Action and Biotransformation

Atecegatran TFA's efficacy is dependent on its conversion to the active metabolite, AR-
H067637. This biotransformation is primarily mediated by esterases, which hydrolyze the ester
bond in the prodrug.

Biotransformation of Atecegatran TFA
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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